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Compound of Interest

Compound Name: 2-Bromo-6-nitro-3-propoxypyridine

Cat. No.: B13985188

Get Quote

Executive Summary: Immediate Action Directives
Status: High-Hazard Chemical Intermediate Primary Disposal Stream: Halogenated Organic

Waste Critical Prohibition: Do NOT mix with strong oxidizers, reducing agents, or strong bases.

[1][2][3] Do NOT dispose of down the drain.

This guide provides a validated operational protocol for the safe containment and disposal of 2-
Bromo-6-nitro-3-propoxypyridine (CAS: Analogous to 21203-78-1/91678-23-8).[1] Due to the

specific functional group combination (Nitro + Halogen + Pyridine), this compound requires

strict adherence to Halogenated Organic waste streams to prevent the formation of toxic

byproducts (e.g., dioxins/furans) during downstream incineration.[2][3]

Hazard Identification & Risk Assessment
Understanding the "Why" behind the protocol.

This compound presents a composite hazard profile derived from its three primary functional

components. You must treat this material as Toxic and Potentially Reactive.
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Functional Group Associated Hazard Operational Implication

Nitro Group (-NO₂)

Potential thermal instability;

shock sensitivity (low in

pyridines but non-zero).[1]

Never autoclave this waste.

Store away from heat sources.

Avoid friction/grinding of dry

solids.[3]

Bromo Group (-Br) Halogenated pollutant.[1]

Must be incinerated at high

temperatures (>1100°C) with

scrubbers. Strictly segregate

from non-halogenated solvents

to avoid cross-contamination

fees.[3]

Pyridine Ring
Acute toxicity (oral/dermal);

distinct unpleasant odor.

Handle only in a fume hood.[3]

[4] Double-bag solid waste to

contain odors.[1]

Propoxy Group Organic flammability.[3][5]

Contributes to the organic

load; compatible with standard

organic solvent waste streams

(if halogenated).

Waste Segregation Protocol (Decision Logic)
Proper segregation is the single most critical step to prevent laboratory accidents and

regulatory fines.[3]

Core Rule: This compound belongs in the HALOGENATED waste stream.

Figure 1: Waste Segregation Decision Tree. Note: Even small amounts of halogenated solute

(the compound) usually mandate classifying the entire liquid mixture as "Halogenated Waste"

depending on local regulations (e.g., <1000 ppm rule).[2][3]

Step-by-Step Disposal Procedures
A. Solid Waste (Pure Compound, Silica Gel, Contaminated PPE)
[2][3]
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Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) jar or a clear

glass jar with a Teflon-lined screw cap.[1]

Primary Containment: Place the solid waste into a clear polyethylene bag first.[3] Twist and

tape the bag shut. This minimizes dust generation when opening the waste drum later.[3]

Secondary Containment: Place the sealed bag into the rigid container.

Labeling: Affix a hazardous waste label immediately.

Constituents: "Solid Debris contaminated with 2-Bromo-6-nitro-3-propoxypyridine".[1]

Hazard Checkboxes: Toxic, Irritant.[2][3][4][6][7][8]

B. Liquid Waste (Reaction Mixtures, Rinsates)[2][3]
Compatibility Check: Ensure the waste container does not contain incompatible chemicals

(e.g., strong acids like Nitric Acid, or oxidizers like Peroxides).[2][3]

Pouring: Using a funnel in a fume hood, pour the solution into the Halogenated Solvent

waste carboy.

Rinsing: Triple rinse the empty reaction flask with a compatible solvent (e.g., Acetone or

Dichloromethane).[3] Add these rinsates to the SAME hazardous waste container. Do not

pour rinsates down the sink.

Cap Venting: If the reaction was recently quenched, leave the cap loosely threaded for 24

hours to allow any evolved gas to escape before tightening for storage.[3]

Spill Response Workflow
For spills < 50g/50mL inside a fume hood.

Figure 2: Immediate Spill Response Protocol.

Regulatory Compliance & Classification
Since 2-Bromo-6-nitro-3-propoxypyridine is a specialized research intermediate, it likely

does not have a specific named RCRA Waste Code (like P- or U-lists).[1][2][3] Therefore, it
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must be characterized by its properties.

RCRA Status (USA): Unlisted Hazardous Waste.

Characteristic Codes:

D001 (Ignitable): Only if dissolved in a flammable solvent (Flash point <60°C).

D003 (Reactive): Potentially applicable if the nitro group renders it explosive (unlikely for

this specific pyridine, but conservative classification is safer).[3]

DOT Shipping Name (for waste hauler):

Likely: UN 2811, Toxic solids, organic, n.o.s. (2-Bromo-6-nitro-3-propoxypyridine), 6.1,

PG III.[1][2][3]

Or: UN 2924, Flammable liquid, corrosive, n.o.s.[2][3] (if in solution).

Final Disposal Method: The only acceptable final disposal method is High-Temperature

Incineration at a permitted TSD (Treatment, Storage, and Disposal) facility capable of handling

halogenated organics.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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